Cas no 2137086-84-9 (tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate
• CAS No: 2137086-84-9
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 6034253
• PubChem ID: 165873867
• Update Time: 2025-06-14

tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate
• EN300-1163759
• tert-butyl N-[(1S)-1-(2,5-difluorophenyl)-3-oxopropyl]carbamate
• 2137086-84-9

• Inchi： 1S/C14H17F2NO3/c1-14(2,3)20-13(19)17-12(6-7-18)10-8-9(15)4-5-11(10)16/h4-5,7-8,12H,6H2,1-3H3,(H,17,19)/t12-/m0/s1
• InChI Key： XVASDMAOJUMUKA-LBPRGKRZSA-N
• SMILES： FC1C=CC(=CC=1[C@H](CC=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate

Comprehensive Overview of tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate (CAS No. 2137086-84-9)

The compound tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate (CAS No. 2137086-84-9) is a chiral carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the difluorophenyl moiety and the tert-butyl carbamate group, make it a valuable intermediate for the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, particularly in the synthesis of protease inhibitors and other therapeutic agents.

One of the key reasons for the growing attention toward tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate is its role in asymmetric synthesis. The (1S) configuration ensures high enantioselectivity, which is critical for producing optically active pharmaceuticals. This aligns with current trends in the pharmaceutical industry, where there is a strong demand for chiral building blocks that can improve drug efficacy and reduce side effects. The compound's carbamate functionality also provides stability under various reaction conditions, making it suitable for multi-step synthetic routes.

In recent years, the search for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 2,5-difluorophenyl group in this molecule contributes to these desirable properties, making it a hotspot for medicinal chemistry research. Additionally, the tert-butyl protecting group is widely used in peptide synthesis and drug design, further increasing the compound's utility. These attributes have led to a rise in queries about its synthesis methods, purification techniques, and applications in drug development.

From an industrial perspective, CAS No. 2137086-84-9 is often discussed in the context of scale-up challenges and cost-effective production. Manufacturers and researchers are exploring innovative catalytic systems and greener solvents to optimize its synthesis. Environmental sustainability is a major concern today, and the compound's compatibility with green chemistry principles is a frequently searched topic. Questions like "How to improve the yield of tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate?" or "What are the latest advancements in its synthetic routes?" reflect the practical challenges faced by chemists.

The compound's relevance extends to academic research as well. Universities and research institutions are investigating its mechanistic pathways and potential as a precursor for novel therapeutics. Its structural complexity offers opportunities for studying stereoselective reactions and molecular interactions, which are fundamental topics in organic chemistry. As the demand for personalized medicine grows, the importance of such chiral intermediates is expected to rise significantly.

In summary, tert-butyl N-(1S)-1-(2,5-difluorophenyl)-3-oxopropylcarbamate (CAS No. 2137086-84-9) is a versatile and highly sought-after compound in modern chemistry. Its applications span drug discovery, asymmetric synthesis, and academic research, making it a subject of intense study and discussion. By addressing common queries and aligning with industry trends, this overview highlights the compound's scientific and commercial significance while adhering to SEO-friendly content practices.